![molecular formula C23H21BrN2O2 B5032373 N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide)](/img/structure/B5032373.png)
N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide)
Overview
Description
N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide) is a useful research compound. Its molecular formula is C23H21BrN2O2 and its molecular weight is 437.3 g/mol. The purity is usually 95%.
The exact mass of the compound N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide) is 436.07864 g/mol and the complexity rating of the compound is 459. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
CB2 Receptor Inverse Agonists and Osteoclast Inhibitors
The compound N,N'-((4-(Dimethylamino)phenyl)methylene)bis(2-phenylacetamide) and its derivatives have been studied as potential CB(2) inverse agonists and osteoclast inhibitors. These compounds have shown high binding affinity and selectivity for the CB(2) receptor, and they exhibit significant inhibition of osteoclast formation, indicating their potential as leads for antiosteoporosis agents (Yang et al., 2012).
Anti-HIV Activity
A symmetrical 1-pyrrolidineacetamide derivative of N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide) has been identified as a new anti-HIV compound. It exhibits the ability to competitively inhibit HIV-1 integrase binding to viral DNA. This compound has shown effectiveness in inhibiting HIV-1 replication in cells and has potential as a lead for HIV-1 integrase inhibitor development (Du et al., 2008).
Optical Limiting Properties and DFT Calculations
N,N'-bis(4-bromothiophenyl-2-methylene)hydrazine, a derivative of N,N'-[(4-bromophenyl)methylene]bis(2-phenylacetamide), has been synthesized and characterized for its optical limiting properties. These materials exhibit third-order nonlinear behavior, making them of interest in the field of photonic materials (Ghazzali et al., 2007).
Properties
IUPAC Name |
N-[(4-bromophenyl)-[(2-phenylacetyl)amino]methyl]-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrN2O2/c24-20-13-11-19(12-14-20)23(25-21(27)15-17-7-3-1-4-8-17)26-22(28)16-18-9-5-2-6-10-18/h1-14,23H,15-16H2,(H,25,27)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWOMWSOFFUKQIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC(C2=CC=C(C=C2)Br)NC(=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.